Cas no 2228723-06-4 (3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol)

• Product Name: 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol
• CAS No: 2228723-06-4
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6012416
• PubChem ID: 165667731
• Update Time: 2025-06-08

3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol
• 2228723-06-4
• 3-[(5-bromo-2-methoxypyridin-3-yl)methyl]azetidin-3-ol
• EN300-1917695

• Inchi： 1S/C10H13BrN2O2/c1-15-9-7(2-8(11)4-13-9)3-10(14)5-12-6-10/h2,4,12,14H,3,5-6H2,1H3
• InChI Key： OUWCQDDJDGYNJY-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC1(CNC1)O)OC

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol

Introduction to 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol (CAS No. 2228723-06-4)

3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol (CAS No. 2228723-06-4) is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azetidinone class, characterized by a saturated five-membered ring containing an oxygen atom and a nitrogen atom. The presence of a 5-bromo-2-methoxypyridine moiety in its structure suggests potential interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The 5-bromo-2-methoxypyridine substituent is particularly noteworthy due to its ability to engage in various non-covalent interactions, such as hydrogen bonding and π-stacking, which are critical for modulating binding affinity and selectivity. This feature has been leveraged in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The methylazetidin-3-ol core, on the other hand, provides a flexible scaffold that can be modified to optimize pharmacokinetic properties and reduce off-target effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol with high precision. These studies have highlighted its potential as a scaffold for developing inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The bromine atom in the 5-bromo-2-methoxypyridine moiety is particularly interesting, as it can serve as a handle for further chemical modifications via cross-coupling reactions, allowing for the synthesis of analogs with tailored biological activities.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activity against several disease-related targets. For instance, modifications at the azetidinone ring have been shown to enhance binding affinity to specific enzymes while maintaining good solubility and metabolic stability. These findings align with the broader trend in drug discovery towards rational design based on structure-based insights.

The synthesis of 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol involves multi-step organic transformations, including condensation reactions, nucleophilic substitutions, and functional group interconversions. The careful selection of reagents and reaction conditions is crucial to achieving high yields and purity. Advances in green chemistry have also influenced synthetic strategies, with an emphasis on minimizing waste and improving atom economy.

The pharmacological profile of this compound is being actively investigated in preclinical models. Initial studies suggest that it may modulate pathways relevant to neurodegenerative disorders by interacting with specific neurotransmitter receptors or ion channels. Additionally, its structural features make it a viable candidate for developing treatments targeting metabolic diseases, where enzyme inhibition plays a key role.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been employed to study the conformational flexibility of 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol, providing insights into how different conformations may influence binding interactions. These simulations are complemented by quantum mechanical calculations that predict electronic properties and energetics at the atomic level.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines is becoming increasingly prevalent. These algorithms can analyze large datasets to identify structural motifs associated with biological activity, thereby accelerating the identification of lead compounds like 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol. Such approaches are particularly valuable when dealing with complex molecular scaffolds that require extensive optimization.

The potential therapeutic applications of this compound are broadening as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical candidates. By leveraging interdisciplinary approaches that combine synthetic chemistry, biochemistry, and computational biology, researchers can accelerate the development of novel therapeutics.

In conclusion, 3-(5-bromo-2-methoxypyridin-3-yl)methylazetidin-3-ol (CAS No. 2228723-06-4) represents a fascinating example of how structural innovation can drive progress in medicinal chemistry. Its unique features make it a versatile scaffold for developing drugs targeting diverse diseases, while ongoing research continues to uncover new opportunities for its application.